Cas no 2137762-53-7 (N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide)

• Product Name: N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide
• CAS No: 2137762-53-7
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6512312
• PubChem ID: 165949465
• Update Time: 2025-06-23

N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide
• 2137762-53-7
• EN300-763156

• Inchi： 1S/C15H20N2O/c18-15(12-8-9-12)16-10-13-6-3-5-11-4-1-2-7-14(11)17-13/h1-2,4,7,12-13,17H,3,5-6,8-10H2,(H,16,18)
• InChI Key： ZLRGTMBSRQQVEX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC1CCCC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Additional information on N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide

N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide (CAS No. 2137762-53-7): A Comprehensive Overview

N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide, identified by its CAS number 2137762-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the class of benzazepine derivatives, which have been extensively studied for their potential therapeutic applications. The unique structural features of this compound, particularly the presence of a cyclopropane ring and a benzazepine moiety, contribute to its distinctive chemical and pharmacological properties.

The benzazepine scaffold is known for its versatility in medicinal chemistry, often serving as a core structure in the development of drugs targeting various neurological and cardiovascular disorders. The cyclopropane functional group introduces rigidity into the molecular framework, which can influence both the metabolic stability and binding affinity of the compound. This combination of structural elements makes N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Benzazepine derivatives have shown potential in this regard, particularly in the treatment of cognitive disorders and pain management. The specific substitution pattern in N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide may confer unique interactions with biological targets, making it a valuable tool for studying the mechanisms underlying these conditions.

One of the most compelling aspects of this compound is its potential to interact with multiple receptor targets simultaneously. This polypharmacicity can be advantageous in therapeutic settings where complex symptomatology is present. For instance, studies have suggested that benzazepine derivatives may exhibit properties similar to those of classical anxiolytics and antidepressants without causing significant side effects. The cyclopropane ring further enhances this potential by influencing the compound's pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity. Molecular modeling studies on N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide have revealed insights into its binding mode with various receptors. These simulations have helped researchers optimize the structure for improved efficacy and reduced toxicity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzazepine core followed by functionalization with a cyclopropane group. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales.

Preclinical studies have begun to explore the pharmacological profile of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide (CAS No. 2137762-53-7) in various animal models. Initial results suggest that it may exhibit anxiolytic and antidepressant-like effects without significant sedative or motor impairing activities. These findings are particularly intriguing given the lack of tolerance and dependence associated with traditional anxiolytics.

The potential therapeutic applications of this compound extend beyond mental health disorders. Research has also explored its role in managing chronic pain conditions by modulating peripheral pain signaling pathways. The cyclopropane moiety may enhance its ability to interact with specific enzymes or receptors involved in pain perception and transmission.

In conclusion, N-[(2,3,4,5-tetrahydro-H-1-benzazepin-2-yl)methyl]cyclopropanecarboxamide (CAS No. 2137762-53-7) represents a promising therapeutic agent with diverse applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving patient outcomes in various disease states.